![molecular formula C13H11ClN2 B3061139 4-Chloro-2-[imino(phenyl)methyl]aniline CAS No. 5606-39-3](/img/structure/B3061139.png)
4-Chloro-2-[imino(phenyl)methyl]aniline
Overview
Description
4-Chloro-2-[imino(phenyl)methyl]aniline (4-CIPA) is an aniline derivative that has been widely studied due to its potential applications in different scientific fields. It is an aromatic compound containing a chlorine atom and a nitrogen atom, which makes it a versatile molecule with many possible uses. 4-CIPA has been used in organic synthesis, pharmaceuticals, and as a reagent in biochemical research. It has also been studied for its potential applications in drug delivery, biocatalysis, and as a building block for other compounds.
Scientific Research Applications
Synthesis and Characterization
- 4-Chloro-2-[imino(phenyl)methyl]aniline has been involved in the synthesis of various chemical compounds. For instance, 2-Benzhydryl-4-methyl-6-(1,1'-diphenyl-2-phenyl-ethyl)aniline was prepared through a process involving Schiff coupling, benzylating, and dealkylation, showcasing the versatility of anilines like this compound in chemical synthesis (Vrána et al., 2021).
Catalysis and Polymerization
- In the field of catalysis, iron(II) 2,6-bis(imino)pyridyl complexes bearing bulky and unsymmetrical substituted aniline groups were synthesized, demonstrating the role of anilines in catalytic activities, particularly in ethylene polymerization (Guo et al., 2010).
Crystallography and Structural Analysis
- The structural properties of isomeric chloro-N-[1-(1H-pyrrol-2-yl)ethylidene]anilines were studied, highlighting differences in chlorine substitution positions and their impact on molecular structure (Su et al., 2013).
Spectroscopic Studies
- Spectroscopic studies of para substituted 2-hydroxy-3-methoxybenzalideneanilines, which include chlorophenylimino compounds, provided insights into the stabilization of enol-imino tautomers and their molecular conformations in crystal phase (Yeap et al., 2003).
Fluorescence and Quantum Efficiency
- Research on the solvent dependency of the quantum efficiency of 4-[(4-Aminophenyl)-(4-imino-1-cyclohexa-2, 5- dienylidene) methyl] aniline hydrochloride revealed its potential in biomedical applications, showing how variations in solvents impact fluorescence quantum yield (Pathrose et al., 2015).
properties
IUPAC Name |
2-(benzenecarboximidoyl)-4-chloroaniline | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11ClN2/c14-10-6-7-12(15)11(8-10)13(16)9-4-2-1-3-5-9/h1-8,16H,15H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNIUWWCDBYUWGZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=N)C2=C(C=CC(=C2)Cl)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11ClN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90498871 | |
Record name | 4-Chloro-2-[imino(phenyl)methyl]aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90498871 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.69 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5606-39-3 | |
Record name | 4-Chloro-2-[imino(phenyl)methyl]aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90498871 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.